Cas no 301173-23-9 (3-(2-carboxyethyl)(2-methoxy-5-nitrophenyl)aminopropanoic acid)
3-(2-carboxyethyl)(2-methoxy-5-nitrophenyl)aminopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-[(2-carboxyethyl)(2-methoxy-5-nitrophenyl)amin o]propanoic acid
- β-Alanine, N-(2-carboxyethyl)-N-(2-methoxy-5-nitrophenyl)-
- 3-(2-carboxyethyl)(2-methoxy-5-nitrophenyl)aminopropanoic acid
-
- MDL: MFCD00405787
- Inchi: 1S/C13H16N2O7/c1-22-11-3-2-9(15(20)21)8-10(11)14(6-4-12(16)17)7-5-13(18)19/h2-3,8H,4-7H2,1H3,(H,16,17)(H,18,19)
- InChI Key: PHDUVBHYIAHNKJ-UHFFFAOYSA-N
- SMILES: C(O)(=O)CCN(CCC(O)=O)C1=CC([N+]([O-])=O)=CC=C1OC
Experimental Properties
- Density: 1.428±0.06 g/cm3(Predicted)
- Boiling Point: 562.3±50.0 °C(Predicted)
- pka: 3.16±0.14(Predicted)
3-(2-carboxyethyl)(2-methoxy-5-nitrophenyl)aminopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27753042-0.05g |
3-[(2-carboxyethyl)(2-methoxy-5-nitrophenyl)amino]propanoic acid |
301173-23-9 | 95.0% | 0.05g |
$659.0 | 2025-03-19 | |
| Enamine | EN300-27753042-0.1g |
3-[(2-carboxyethyl)(2-methoxy-5-nitrophenyl)amino]propanoic acid |
301173-23-9 | 95.0% | 0.1g |
$859.0 | 2025-03-19 | |
| Enamine | EN300-27753042-0.25g |
3-[(2-carboxyethyl)(2-methoxy-5-nitrophenyl)amino]propanoic acid |
301173-23-9 | 95.0% | 0.25g |
$1225.0 | 2025-03-19 | |
| Enamine | EN300-27753042-0.5g |
3-[(2-carboxyethyl)(2-methoxy-5-nitrophenyl)amino]propanoic acid |
301173-23-9 | 95.0% | 0.5g |
$1931.0 | 2025-03-19 | |
| Enamine | EN300-27753042-1.0g |
3-[(2-carboxyethyl)(2-methoxy-5-nitrophenyl)amino]propanoic acid |
301173-23-9 | 95.0% | 1.0g |
$2475.0 | 2025-03-19 | |
| Enamine | EN300-27753042-2.5g |
3-[(2-carboxyethyl)(2-methoxy-5-nitrophenyl)amino]propanoic acid |
301173-23-9 | 95.0% | 2.5g |
$4851.0 | 2025-03-19 | |
| Enamine | EN300-27753042-5.0g |
3-[(2-carboxyethyl)(2-methoxy-5-nitrophenyl)amino]propanoic acid |
301173-23-9 | 95.0% | 5.0g |
$7178.0 | 2025-03-19 | |
| Enamine | EN300-27753042-10.0g |
3-[(2-carboxyethyl)(2-methoxy-5-nitrophenyl)amino]propanoic acid |
301173-23-9 | 95.0% | 10.0g |
$10643.0 | 2025-03-19 | |
| Enamine | EN300-27753042-1g |
3-[(2-carboxyethyl)(2-methoxy-5-nitrophenyl)amino]propanoic acid |
301173-23-9 | 95% | 1g |
$2475.0 | 2023-09-09 | |
| Enamine | EN300-27753042-5g |
3-[(2-carboxyethyl)(2-methoxy-5-nitrophenyl)amino]propanoic acid |
301173-23-9 | 95% | 5g |
$7178.0 | 2023-09-09 |
3-(2-carboxyethyl)(2-methoxy-5-nitrophenyl)aminopropanoic acid Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on 3-(2-carboxyethyl)(2-methoxy-5-nitrophenyl)aminopropanoic acid
3-(2-Carboxyethyl)(2-Methoxy-5-Nitrophenyl)Aminopropanoic Acid (CAS No. 301173-23-9): A Comprehensive Overview
3-(2-Carboxyethyl)(2-methoxy-5-nitrophenyl)aminopropanoic acid (CAS No. 301173-23-9) is a specialized organic compound with a unique molecular structure that combines carboxylic acid functionality with nitro and methoxy aromatic groups. This compound has garnered significant attention in pharmaceutical research and fine chemical synthesis due to its versatile reactivity profile. The presence of both carboxyethyl and nitrophenyl moieties makes it particularly valuable as an intermediate in the development of novel drug candidates and advanced materials.
The molecular formula of 3-(2-carboxyethyl)(2-methoxy-5-nitrophenyl)aminopropanoic acid is C13H16N2O7, with a molecular weight of 312.28 g/mol. Its structure features two carboxylic acid groups (-COOH) attached to a central nitrogen atom, which is further connected to a 2-methoxy-5-nitrophenyl ring. This arrangement creates multiple sites for chemical modification, making the compound highly useful in medicinal chemistry applications. Recent studies have explored its potential as a building block for targeted drug delivery systems and enzyme inhibitors, particularly in the treatment of inflammatory conditions.
In the current pharmaceutical landscape, where precision medicine and personalized therapeutics are major trends, compounds like 3-(2-carboxyethyl)(2-methoxy-5-nitrophenyl)aminopropanoic acid are becoming increasingly important. Researchers are particularly interested in how the nitro group can be reduced to an amino group for further functionalization, creating derivatives with enhanced biological activity. The compound's solubility profile (slightly soluble in water but more soluble in polar organic solvents) makes it suitable for various formulation approaches.
The synthesis of CAS 301173-23-9 typically involves multi-step organic reactions starting from commercially available precursors. One common route begins with the protection of 2-methoxy-5-nitroaniline, followed by alkylation with an appropriate acrylate derivative, and subsequent deprotection and hydrolysis steps. The purity of the final product is crucial for pharmaceutical applications, with HPLC analysis typically showing ≥98% purity for research-grade material. Stability studies indicate that the compound should be stored under inert atmosphere at 2-8°C to prevent degradation.
From an industrial perspective, the demand for 3-(2-carboxyethyl)(2-methoxy-5-nitrophenyl)aminopropanoic acid has been steadily increasing, particularly from contract research organizations (CROs) and pharmaceutical companies engaged in small molecule drug discovery. The global market for such specialized intermediates is projected to grow at a CAGR of 6-8% through 2025, driven by the expanding pipeline of targeted therapies and the need for more efficient synthetic methodologies. Quality control specifications typically include tests for residual solvents, heavy metals, and related substances.
Recent advancements in green chemistry have also impacted the production of this compound, with researchers developing more sustainable synthetic routes that reduce organic solvent usage and improve atom economy. These developments align with the pharmaceutical industry's growing emphasis on environmentally friendly manufacturing processes. The compound's potential applications extend beyond pharmaceuticals, with exploratory research investigating its use in advanced material science, particularly in the development of functional polymers and smart coatings.
For researchers working with 3-(2-carboxyethyl)(2-methoxy-5-nitrophenyl)aminopropanoic acid, proper handling procedures should be followed despite its non-hazardous classification. Standard laboratory precautions including the use of personal protective equipment (PPE) are recommended when handling the compound in powder form. Material Safety Data Sheets (MSDS) provide comprehensive information about handling, storage, and disposal requirements for this chemical intermediate.
The analytical characterization of CAS 301173-23-9 typically includes NMR spectroscopy (both 1H and 13C), mass spectrometry, and infrared spectroscopy. These techniques confirm the molecular structure and purity of the compound. X-ray crystallography studies have been conducted on similar structures to elucidate the conformational preferences of the molecule, which is valuable information for drug design applications. The compound's UV-Vis spectrum shows characteristic absorption peaks that can be utilized for quantitative analysis.
In the context of drug discovery trends, the structural features of 3-(2-carboxyethyl)(2-methoxy-5-nitrophenyl)aminopropanoic acid make it particularly interesting for fragment-based drug design approaches. The compound's molecular weight falls within the ideal range for fragment libraries, and its multiple functional groups offer various vectors for growing molecular complexity. Several research groups have reported using this compound as a starting point for developing protein-protein interaction inhibitors, a hot area in contemporary medicinal chemistry.
Looking forward, the applications of 3-(2-carboxyethyl)(2-methoxy-5-nitrophenyl)aminopropanoic acid are expected to expand as new synthetic methodologies emerge. The growing interest in covalent inhibitors in drug discovery may further increase demand for this and related compounds, as the nitro group can serve as a precursor for various electrophilic warheads. Additionally, the compound's potential in bioconjugation chemistry is being explored, particularly for developing antibody-drug conjugates (ADCs) and other targeted therapeutics.
301173-23-9 (3-(2-carboxyethyl)(2-methoxy-5-nitrophenyl)aminopropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)